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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620 Get Quote

Researchers, scientists, and drug development professionals handle a myriad of chemical

reagents daily, and ensuring their safe disposal is paramount for both personal safety and

environmental compliance. This guide provides essential, step-by-step procedures for the

proper disposal of CHAPS hydrate (3-[(3-cholamidopropyl)dimethylammonio]-1-

propanesulfonate hydrate), a zwitterionic detergent commonly used for solubilizing membrane

proteins.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to recognize the hazards associated

with CHAPS hydrate and to utilize appropriate personal protective equipment (PPE).

Hazard Summary:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Harmful if swallowed (Acute toxicity (Oral), Category 4).

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[1]
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Eye Protection: Use chemical safety goggles or glasses.[1]

Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[1]

Respiratory Protection: If working with the solid form or in a poorly ventilated area, use

respiratory protection.[1]

Step-by-Step Disposal Protocol for CHAPS Hydrate
Waste
CHAPS hydrate, in both solid form and aqueous solutions, must be treated as hazardous

chemical waste. Under no circumstances should it be poured down the drain.[1][2]

Waste Collection:

Designate a specific, compatible, and clearly labeled waste container for all CHAPS
hydrate waste.[1]

The container must be in good condition with a secure lid.[1]

Label the container with "Hazardous Waste" and "CHAPS". If in solution, include the

concentration.[1]

Keep the waste container closed except when actively adding waste.[1]

Waste Segregation:

Store the CHAPS hydrate waste container in a designated satellite accumulation area

within the laboratory.[1]

Ensure that the CHAPS waste is segregated from incompatible materials. Always consult

the Safety Data Sheet (SDS) for specific incompatibility information.[1]

Spill Management:

For small spills: Carefully absorb the material with an inert absorbent material and place it

into the designated hazardous waste container.[1]
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For larger spills: Contain the spill, then collect the material. Ensure the area is well-

ventilated.[1]

Do not allow the spilled product to enter drains.[1]

Thoroughly clean the affected area after the spill has been collected.[1]

Final Disposal:

When the waste container is nearly full, ensure the lid is securely fastened. Do not overfill.

Arrange for the disposal of the container through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

Adhere to all local, state, and federal regulations for the disposal of hazardous chemical

waste.[1] The primary directive is to "Dispose of contents/ container to an approved waste

disposal plant."[2]

Quantitative Data Summary
No specific quantitative data for disposal, such as concentration limits for drain disposal, is

provided in safety data sheets as drain disposal is prohibited. All concentrations of CHAPS
hydrate waste should be collected and disposed of as hazardous waste.

Experimental Protocols
Disposal of CHAPS hydrate is a safety and regulatory procedure rather than an experimental

protocol. The steps outlined above provide the necessary procedural guidance.

CHAPS Hydrate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.fishersci.com/store/msds?partNumber=AC611950010&productDescription=CHAPS+1GR&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling Waste Collection

Storage & Spills

Final Disposal

Start: Handling CHAPS Hydrate Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Compatible Container

Label: 'Hazardous Waste'
and 'CHAPS'

Store in Designated
Satellite Accumulation Area Spill Occurs

Container Full

Contain & Absorb Spill

Place Spill Debris
in Waste Container

Securely Seal Container Contact EHS or Licensed
Waste Disposal Contractor End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CHAPS hydrate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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